N-(1-(6-(2-fluorophenyl)pyridazin-3-yl)pyrrolidin-3-yl)-2-methoxybenzamide

• IUPAC Name: N-[1-[6-(2-fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C22H21FN4O2/c1-29-20-9-5-3-7-17(20)22(28)24-15-12-13-27(14-15)21-11-10-19(25-26-21)16-6-2-4-8-18(16)23/h2-11,15H,12-14H2,1H3,(H,24,28)
• InChI Key: MHLZUULWYLHQHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2CCN(C2)C3=NN=C(C=C3)C4=CC=CC=C4F
• Molecular Formula: C22H21FN4O2
• Molecular Weight: 392.4 g/mol

Description

N-(1-(6-(2-fluorophenyl)pyridazin-3-yl)pyrrolidin-3-yl)-2-methoxybenzamide, also known as FPYMB, is a small molecule that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Radiolabeled Nonpeptide Angiotensin II Antagonist for Receptor Imaging

N-(1-(6-(2-fluorophenyl)pyridazin-3-yl)pyrrolidin-3-yl)-2-methoxybenzamide, as part of the compounds like [11C]L-159,884, demonstrates its application in medical imaging, specifically in angiotensin II, AT1 receptor imaging. These radiolabeled nonpeptide angiotensin II antagonists have been prepared and used to study the AT1 receptor, showcasing a potential for diagnostic applications in identifying cardiovascular diseases through imaging techniques (Hamill et al., 1996).

Pharmacokinetic Uncertainty and Human Studies

The molecule forms part of compounds that have been used to address human pharmacokinetic uncertainty, demonstrating a practical approach in drug development. Through pharmacokinetic simulation and alternative first-in-human paradigms, it contributed to understanding and predicting human pharmacokinetics better, facilitating drug development and safety assessments (Harrison et al., 2012).

Antagonist for 5-HT1A Receptors Study

It has been involved in the synthesis and evaluation of radiolabeled antagonists for studying 5-HT1A receptors with PET imaging. This application emphasizes its role in neuroscientific research, aiding in the understanding of serotonergic neurotransmission and potential therapeutic targets for psychiatric disorders (Plenevaux et al., 2000).

MET Kinase Inhibitor for Cancer Therapy

In cancer research, derivatives of this compound, like BMS-777607, have been discovered as selective inhibitors of the Met kinase superfamily. This highlights its potential application in developing new cancer therapies, particularly in targeting specific pathways involved in tumor growth and metastasis (Schroeder et al., 2009).

c-MET Inhibitors for Cancer Treatment

Further expanding its application in oncology, some compounds, including this molecule, have been identified as novel c-MET inhibitors with potent anticancer activity. This underscores its significance in discovering new therapeutic agents for treating malignancies associated with the cellular mesenchymal-epithelial transition factor (c-MET) (Jiang et al., 2016).